Cas no 1201657-30-8 (4-chloro-5-isopropylpyrimidin-2-amine)

• Product Name: 4-chloro-5-isopropylpyrimidin-2-amine
• CAS No: 1201657-30-8
• MF: C₇H₁₀ClN₃
• MW: 171.627399921417
• CID: 2143831
• PubChem ID: 58508168
• Update Time: 2025-06-26

4-chloro-5-isopropylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-5-isopropylpyrimidin-2-amine
• 4-chloro-5-propan-2-ylpyrimidin-2-amine
• 4-Chloro-5-(1-methylethyl)-2-pyrimidinamine
• DB-358112
• DTXSID901262892
• SCHEMBL1427681
• SB56028
• 1201657-30-8

• Inchi： 1S/C7H10ClN3/c1-4(2)5-3-10-7(9)11-6(5)8/h3-4H,1-2H3,(H2,9,10,11)
• InChI Key： FUSBTPXAPLWXHI-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(N)N=1)C(C)C

Computed Properties

• Exact Mass: 171.0563250Da
• Monoisotopic Mass: 171.0563250Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 4-chloro-5-isopropylpyrimidin-2-amine

4-Chloro-5-Isopropylpyrimidin-2-Amine: A Comprehensive Overview

4-Chloro-5-isopropylpyrimidin-2-amine, also known by its CAS number 1201657-30-8, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are widely studied due to their diverse biological activities and potential applications in drug discovery. The molecule features a pyrimidine ring with a chlorine substituent at position 4, an isopropyl group at position 5, and an amine group at position 2. These structural elements contribute to its unique chemical properties and biological functions.

The synthesis of 4-chloro-5-isopropylpyrimidin-2-amine involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and cyclization processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields. Researchers have also explored the use of microwave-assisted synthesis and continuous flow reactors to optimize the preparation process, making it more environmentally friendly and scalable for industrial applications.

One of the most promising applications of 4-chloro-5-isopropylpyrimidin-2-amine lies in its potential as a lead compound in drug development. Pyrimidine derivatives are known for their ability to modulate various cellular pathways, including those involved in cancer, inflammation, and infectious diseases. For instance, studies have shown that this compound exhibits potent anti-proliferative activity against several cancer cell lines, suggesting its potential as an anti-cancer agent. Additionally, its ability to inhibit key enzymes involved in inflammatory responses makes it a candidate for anti-inflammatory therapies.

The structural versatility of 4-chloro-5-isopropylpyrimidin-2-amine allows for further functionalization to enhance its bioavailability and efficacy. By modifying the substituents on the pyrimidine ring, researchers can tailor the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Recent research has focused on incorporating bioisosteric replacements and prodrug strategies to improve the compound's stability and reduce toxicity.

In terms of pharmacological studies, 4-chloro-5-isopropylpyrimidin-2-amino's mechanism of action involves interactions with specific molecular targets, such as kinases, proteases, and transcription factors. Computational modeling techniques, including molecular docking and dynamics simulations, have been instrumental in elucidating these interactions at atomic resolution. These insights have guided the design of more potent analogs with improved target selectivity.

Beyond its therapeutic applications, 4-chloro-5-isopropylpyrimidin-2-amino has also found utility in materials science. Its aromatic structure and functional groups make it a valuable building block for constructing advanced materials, such as coordination polymers and supramolecular assemblies. Recent studies have demonstrated its ability to form stable metallo-supramolecular frameworks with potential applications in catalysis and sensing technologies.

The safety profile of 4-chloro-5-isopropylpyrimidin-2-amino has been evaluated through acute and chronic toxicity studies in preclinical models. While it exhibits low toxicity at therapeutic doses, long-term exposure studies are still required to fully understand its potential adverse effects. Regulatory agencies have emphasized the importance of thorough safety assessments before advancing such compounds into clinical trials.

In conclusion, 4-chloro-5-isopropylpyrimidin-2-amino, with its unique chemical structure and diverse functional groups, represents a valuable asset in contemporary chemical research. Its applications span from drug discovery to materials science, with ongoing research continually expanding its potential uses. As advancements in synthetic methodologies and biological screening continue to evolve, this compound is poised to play an increasingly significant role in addressing unmet medical needs and advancing technological innovations.